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Compound of Interest

Compound Name: (Isopropylthio)benzene

Cat. No.: B1585059 Get Quote

An In-depth Technical Guide to Isopropyl Phenyl Sulfide: Chemical Structure, Isomerism, and

Characterization

Introduction
Isopropyl phenyl sulfide, also known as (isopropylthio)benzene, is an organosulfur compound

belonging to the thioether family.[1][2][3] It is characterized by a phenyl group and an isopropyl

group attached to a central sulfur atom. This guide provides a comprehensive overview of its

chemical structure, explores its constitutional isomers, details a common synthetic

methodology, and outlines the analytical techniques pivotal for its characterization. This

document is intended for researchers and professionals in chemistry and drug development

who utilize aryl sulfides as intermediates or target molecules in their work.

Chemical Structure and Identification
The fundamental structure of isopropyl phenyl sulfide consists of a benzene ring bonded to a

sulfur atom, which is subsequently bonded to the secondary carbon of an isopropyl group.

Key Identifiers:

Chemical Formula: C₉H₁₂S[1]

Molecular Weight: 152.26 g/mol [2][3]

CAS Number: 3019-20-3[1][2]
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IUPAC Name: (Isopropylthio)benzene[1] or (isopropylsulfanyl)benzene

Synonyms: Phenyl isopropyl sulfide, Benzene, [(1-methylethyl)thio]-[1][4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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